2-(4-Hydroxyphenyl)-2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyacetonitrile
2-(4-Hydroxyphenyl)-2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyacetonitrile
Taxiphyllin, also known as phyllanthin?, belongs to the class of organic compounds known as cyanogenic glycosides. These are glycosides in which the aglycone moiety contains a cyanide group. Taxiphyllin exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, taxiphyllin is primarily located in the cytoplasm. Outside of the human body, taxiphyllin can be found in a number of food items such as arrowroot, garden tomato (var. ), millet, and european cranberry. This makes taxiphyllin a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
21401-21-8
VCID:
VC0049757
InChI:
InChI=1S/C14H17NO7/c15-5-9(7-1-3-8(17)4-2-7)21-14-13(20)12(19)11(18)10(6-16)22-14/h1-4,9-14,16-20H,6H2/t9-,10+,11+,12-,13+,14+/m0/s1
SMILES:
C1=CC(=CC=C1C(C#N)OC2C(C(C(C(O2)CO)O)O)O)O
Molecular Formula:
C14H17NO7
Molecular Weight:
311.29 g/mol
2-(4-Hydroxyphenyl)-2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyacetonitrile
CAS No.: 21401-21-8
Reference Standards
VCID: VC0049757
Molecular Formula: C14H17NO7
Molecular Weight: 311.29 g/mol
CAS No. | 21401-21-8 |
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Product Name | 2-(4-Hydroxyphenyl)-2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyacetonitrile |
Molecular Formula | C14H17NO7 |
Molecular Weight | 311.29 g/mol |
IUPAC Name | (2R)-2-(4-hydroxyphenyl)-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyacetonitrile |
Standard InChI | InChI=1S/C14H17NO7/c15-5-9(7-1-3-8(17)4-2-7)21-14-13(20)12(19)11(18)10(6-16)22-14/h1-4,9-14,16-20H,6H2/t9-,10+,11+,12-,13+,14+/m0/s1 |
Standard InChIKey | NVLTYOJHPBMILU-GMDXDWKASA-N |
Isomeric SMILES | C1=CC(=CC=C1[C@H](C#N)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O |
SMILES | C1=CC(=CC=C1C(C#N)OC2C(C(C(C(O2)CO)O)O)O)O |
Canonical SMILES | C1=CC(=CC=C1C(C#N)OC2C(C(C(C(O2)CO)O)O)O)O |
Appearance | Powder |
Melting Point | 176°C |
Physical Description | Solid |
Description | Taxiphyllin, also known as phyllanthin?, belongs to the class of organic compounds known as cyanogenic glycosides. These are glycosides in which the aglycone moiety contains a cyanide group. Taxiphyllin exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, taxiphyllin is primarily located in the cytoplasm. Outside of the human body, taxiphyllin can be found in a number of food items such as arrowroot, garden tomato (var. ), millet, and european cranberry. This makes taxiphyllin a potential biomarker for the consumption of these food products. |
Synonyms | (R)-p-hydroxymandelonitrile-D-glucopyranoside taxiphyllin |
PubChem Compound | 107721 |
Last Modified | Nov 11 2021 |
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